Cas no 1805511-28-7 (2,4-Bis(trifluoromethyl)-6-chloromandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-6-chloromandelic acid
• CAS No: 1805511-28-7
• MF: C₁₀H₅ClF₆O₃
• MW: 322.588323354721
• CID: 4942571
• Update Time: 2025-10-12

2,4-Bis(trifluoromethyl)-6-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-chloromandelic acid

• Inchi： 1S/C10H5ClF6O3/c11-5-2-3(9(12,13)14)1-4(10(15,16)17)6(5)7(18)8(19)20/h1-2,7,18H,(H,19,20)
• InChI Key： YDAITCKCHUAYMA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5

Additional information on 2,4-Bis(trifluoromethyl)-6-chloromandelic acid

2,4-Bis(trifluoromethyl)-6-chloromandelic Acid (CAS No. 1805511-28-7)

2,4-Bis(trifluoromethyl)-6-chloromandelic acid is a highly specialized organic compound with the CAS registry number 1805511-28-7. This compound belongs to the class of mandelic acids, which are derivatives of alpha-hydroxybenzoic acid. The presence of trifluoromethyl groups at the 2 and 4 positions, along with a chloro substituent at the 6 position, imparts unique chemical and biological properties to this molecule. Recent studies have highlighted its potential applications in drug discovery and chemical synthesis.

The synthesis of 2,4-Bis(trifluoromethyl)-6-chloromandelic acid involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The compound's structure is particularly interesting due to the trifluoromethyl groups, which are known for their electron-withdrawing effects. This feature makes the compound highly reactive in certain chemical transformations and biologically relevant reactions.

Recent studies have explored the biological activity of 2,4-Bis(trifluoromethyl)-6-chloromandelic acid, particularly its potential as a lead compound in drug development. Preclinical research has shown that this compound exhibits significant activity against various enzymes and cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Nature Communications* demonstrated that the compound can inhibit key enzymes involved in tumor growth, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, 2,4-Bis(trifluoromethyl)-6-chloromandelic acid has also been investigated for its role in chemical synthesis as an intermediate. Its ability to undergo various functional group transformations makes it a valuable building block in the construction of complex molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacokinetic properties, further expanding its utility in drug discovery.

The physical and chemical properties of 2,4-Bis(trifluoromethyl)-6-chloromandelic acid have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its stability, solubility, and reactivity under different conditions. For example, its high solubility in polar solvents makes it suitable for use in aqueous-based reactions and formulations.

From an environmental perspective, the degradation pathways of 2,4-Bis(trifluoromethyl)-6-chloromandelic acid have been studied to assess its environmental impact. Research indicates that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in natural ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 2,4-Bis(trifluoromethyl)-6-chloromandelic acid (CAS No. 1805511-28-7) is a versatile compound with promising applications in both therapeutic development and chemical synthesis. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and medicine.